Cas no 20489-24-1 (Ligularenolide)

• Product Name: Ligularenolide
• CAS No: 20489-24-1
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 284653
• Update Time: 2024-02-29

Ligularenolide Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7-tetrahydro-3,4a,5-trimethyl-, (4aR,5S)-
• (4aR)-3,4aβ,5β-Trimethyl-4a,5,6,7-tetrahydronaphtho[2,3-b]furan-2(4H)-one
• (-)-Ligularenolide
• Eremophila-1(10),7(11),8-trien-12-oicacid, 8-hydroxy-, g-lactone (8CI)
• Ligularenolid
• Ligularenolide
• Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7-tetrahydro-3,4a,5-trimethyl-, (4aR-cis)-

• Inchi： 1S/C15H18O2/c1-9-5-4-6-11-7-13-12(8-15(9,11)3)10(2)14(16)17-13/h6-7,9H,4-5,8H2,1-3H3/t9-,15+/m0/s1
• InChI Key： ZRQPXMOBGPJKMQ-BJOHPYRUSA-N
• SMILES： O1C(C(C)=C2C1=CC1=CCC[C@H](C)[C@@]1(C)C2)=O

Computed Properties

• Exact Mass: 230.131
• Monoisotopic Mass: 230.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.433

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones